6-(2-(aminomethyl)piperidin-1-yl)-N,N-dimethylpyrimidin-4-amine
Overview
Description
The compound “6-(2-(aminomethyl)piperidin-1-yl)-N,N-dimethylpyrimidin-4-amine” is a complex organic molecule. It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Microwave Assisted Synthesis and Antibacterial Activity
The compound 6-(2-(aminomethyl)piperidin-1-yl)-N,N-dimethylpyrimidin-4-amine has been utilized in microwave-assisted synthesis processes. For example, derivatives of this compound have been synthesized and tested for their antibacterial activity. The structure of these new compounds was established by spectral data, and they were screened against bacterial strains to determine their efficacy as antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).
Transdermal Permeation Enhancers
Another application involves the compound's derivatives acting as transdermal permeation enhancers. A series of alkyl esters and alkylamides containing the piperidine motif have been synthesized and tested for their ability to enhance the permeation of drugs through human skin. This research provides insights into the compound's potential use in improving drug delivery through transdermal patches (Farsa, Doležal, & Hrabálek, 2010).
Antifungal Activity
Research has also been conducted on the antifungal effects of derivatives of 6-(2-(aminomethyl)piperidin-1-yl)-N,N-dimethylpyrimidin-4-amine. These studies have synthesized various derivatives and evaluated their antifungal activity against specific types of fungi, such as Aspergillus terreus and Aspergillus niger. The findings suggest that some synthesized derivatives have potential as antifungal agents, highlighting another significant application area for this compound (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).
Mechanism of Action
Target of Action
It’s worth noting that piperidine derivatives are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry and are among the most important synthetic fragments for designing drugs .
Mode of Action
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . Their synthesis has long been widespread , suggesting that they may interact with a variety of biological targets.
Biochemical Pathways
Piperidine derivatives are known to be involved in a wide range of biological activities .
Pharmacokinetics
The pharmacokinetics of piperidine derivatives would be an important area of study given their widespread use in the pharmaceutical industry .
Result of Action
Piperidine derivatives are known to have a wide range of pharmacological activities .
Future Directions
Piperidines and their derivatives continue to be an area of active research, with new synthetic methods and applications being developed . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
properties
IUPAC Name |
6-[2-(aminomethyl)piperidin-1-yl]-N,N-dimethylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N5/c1-16(2)11-7-12(15-9-14-11)17-6-4-3-5-10(17)8-13/h7,9-10H,3-6,8,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIMFQPMXAIOUQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=NC(=C1)N2CCCCC2CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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